Cas no 13753-54-3 (1H-Pyrazole, 4-butyl-3,5-dimethyl-)

• Product Name: 1H-Pyrazole, 4-butyl-3,5-dimethyl-
• CAS No: 13753-54-3
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 1245297
• Update Time: 2024-08-03

1H-Pyrazole, 4-butyl-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-butyl-3,5-dimethyl-

• Inchi： 1S/C9H16N2/c1-4-5-6-9-7(2)10-11-8(9)3/h4-6H2,1-3H3,(H,10,11)
• InChI Key： YLLIHXVEWJQWAV-UHFFFAOYSA-N
• SMILES： N1C(C)=C(CCCC)C(C)=N1

Computed Properties

• Exact Mass: 152.13148

Experimental Properties

• Density: 0.955±0.06 g/cm3(Predicted)
• Boiling Point: 275.0±9.0 °C(Predicted)
• PSA: 28.68
• pka: 16.02±0.50(Predicted)